Cas no 103974-29-4 (N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine)

• Product Name: N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine
• CAS No: 103974-29-4
• MF: C₇H₁₂N₂O₄S
• MW: 220.246180534363
• MDL: MFCD27977624
• CID: 165392
• PubChem ID: 329769966
• Update Time: 2025-04-19

N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-S-[(methylamino)carbonyl]-
• AMCC
• N-Amcc
• Snmcn-acetylcysteine
• S-(N-Methylcarbamoyl)-N-acetylcysteine
• N-acetyl[(MethylaMino)carbonyl]cysteine
• N-ACETYL-S-(N-METHYLCARBAMOYL)-L-CYSTEINE
• N-Acetyl-L-cysteine methylcarbamate (ester)
• L-Cysteine, N-acetyl-, methylcarbamate (ester)
• N-Acetyl-S-(N-methylcarbamoyl)cysteine
• DTXSID00146174
• J-001079
• N-acetyl-S-(N-methyl-carbamoyl-)-l-cysteine
• (2R)-2-acetamido-3-(methylcarbamoylsulfanyl)propanoic acid
• (R)-2-Acetamido-3-((methylcarbamoyl)thio)propanoic acid
• 8PS5N5UN47
• AMY42422
• UNII-8PS5N5UN47
• SCHEMBL82150
• Q27105639
• CHEBI:2355
• 103974-29-4
• (R)-2-Acetamido-3-((methylcarbamoyl)thio)propanoicacid
• (2R)-2-ACETAMIDO-3-[(METHYLCARBAMOYL)SULFANYL]PROPANOIC ACID
• (2R)-2-[(1-hydroxyethylidene)amino]-3-[(methyl-C-hydroxycarbonimidoyl)sulfanyl]propanoic acid
• N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine

• MDL： MFCD27977624
• Inchi： 1S/C7H12N2O4S/c1-4(10)9-5(6(11)12)3-14-7(13)8-2/h5H,3H2,1-2H3,(H,8,13)(H,9,10)(H,11,12)/t5-/m0/s1
• InChI Key： MXRPNYMMDLFYDL-YFKPBYRVSA-N
• SMILES： S(C(NC)=O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.051778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: -0.6

Experimental Properties

• Density: 1.335
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.533
• PSA: 120.80000
• LogP: 0.43010

N-Acetyl-S-(N-methylcarbamoyl)-L-cysteine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-23
• Safety Term：WGK Germany 3F 10-23
• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives